3-Chloro-5-hexen-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Chloro-5-hexen-2-one (C₆H₉ClO) is an α,β-unsaturated ketone with a chlorine substituent at position 3 and a double bond between carbons 5 and 4. Its molecular weight is approximately 132.5 g/mol, and it is hypothesized to exhibit higher polarity and boiling point compared to non-chlorinated analogs due to the electron-withdrawing effect of chlorine.
Properties
CAS No. |
40516-66-3 |
|---|---|
Molecular Formula |
C6H9ClO |
Molecular Weight |
132.59 g/mol |
IUPAC Name |
3-chlorohex-5-en-2-one |
InChI |
InChI=1S/C6H9ClO/c1-3-4-6(7)5(2)8/h3,6H,1,4H2,2H3 |
InChI Key |
BWOJYRZRUDRDIY-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(CC=C)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
Key Observations :
- Chlorine vs. Methyl Substituents : The chlorine atom in 3-Chloro-5-hexen-2-one increases molecular weight and polarity compared to 5-Methyl-3-hexen-2-one, likely resulting in a higher boiling point (>157°C) .
- Unsaturation Effects : The α,β-unsaturated system in 3-Chloro-5-hexen-2-one and 5-Hexen-2-one introduces conjugation, which may enhance reactivity in Michael additions or Diels-Alder reactions compared to saturated analogs like 6-Chlorohexan-2-one .
- Ethoxy Group Influence : 3-Ethoxy-5-hexen-2-one’s ethoxy substituent (electron-donating) may reduce electrophilicity at the ketone compared to the electron-withdrawing chlorine in 3-Chloro-5-hexen-2-one, altering reaction pathways .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
